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Compound of Interest

Compound Name:
Methyl 4-(dimethylamino)-2-

hydroxybenzoate

CAS No.: 27559-59-7

Cat. No.: B1321184

Get Quote

Technical Monograph: Methyl 4-(dimethylamino)-2-hydroxybenzoate A Guide to

Photophysical Properties, Synthesis, and Handling

Part 1: Chemical Identity & Physiochemical Profile
1.1 The Molecule Methyl 4-(dimethylamino)-2-hydroxybenzoate (also referred to as Methyl

4-dimethylaminosalicylate) is a bifunctional aromatic ester characterized by a "push-pull"

electronic structure. Unlike its common preservative analog Methylparaben (Methyl 4-

hydroxybenzoate), the addition of the electron-donating dimethylamino group at the para

position relative to the ester creates a highly conjugated system capable of unique

photophysical behaviors, specifically Excited-State Intramolecular Proton Transfer (ESIPT).

1.2 Physiochemical Data Table
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Property Specification

Chemical Name Methyl 4-(dimethylamino)-2-hydroxybenzoate

Systematic Name Methyl 4-(dimethylamino)-2-hydroxybenzoate

Molecular Formula C₁₀H₁₃NO₃

Molecular Weight 195.22 g/mol

Structure Description
Salicylate core; C1: Methyl ester; C2: Hydroxyl;

C4: Dimethylamino

Appearance Pale yellow to off-white crystalline solid

Solubility
Soluble in DCM, DMSO, Methanol; Insoluble in

Water

Key Functionality ESIPT-based fluorophore, organic intermediate

Part 2: Photophysical Mechanism (The "Why")
2.1 The ESIPT Phenomenon For researchers utilizing this compound as a fluorescent probe,

understanding the ESIPT mechanism is critical. In the ground state (

), the molecule exists primarily in the Enol form, stabilized by an intramolecular hydrogen bond
(IMHB) between the hydroxyl hydrogen and the carbonyl oxygen of the ester.

Upon photoexcitation (

), the acidity of the hydroxyl group and the basicity of the carbonyl oxygen increase
significantly. This drives a rapid proton transfer, converting the excited Enol (

) into an excited Keto tautomer (

). The

species relaxes to the ground state (

Keto) via fluorescence emission, which is significantly red-shifted (large Stokes shift) compared
to the absorption.

2.2 Mechanistic Pathway (Visualization)
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Caption: Figure 1. The four-level photocycle of Methyl 4-(dimethylamino)-2-
hydroxybenzoate illustrating the ESIPT process responsible for dual emission or large Stokes

shifts.

Part 3: Synthesis & Purification Protocol
3.1 Retrosynthetic Logic While direct amination of salicylates is possible, the most robust

laboratory synthesis involves the esterification of 4-(dimethylamino)salicylic acid. This avoids

the formation of O-alkylated byproducts common in direct alkylation strategies.

3.2 Step-by-Step Protocol

Reagents:

4-(Dimethylamino)salicylic acid (1.0 eq)

Methanol (Anhydrous, excess as solvent)

Sulfuric Acid (H₂SO₄, catalytic, 0.1 eq) or Thionyl Chloride (SOCl₂, 1.1 eq)

Sodium Bicarbonate (NaHCO₃) for quenching

Workflow:

Activation: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve

4-(dimethylamino)salicylic acid in anhydrous methanol (0.5 M concentration).
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Catalysis:

Method A (H₂SO₄): Add conc. H₂SO₄ dropwise.

Method B (SOCl₂): Cool to 0°C, add SOCl₂ dropwise, then warm to room temp.

Reflux: Heat the mixture to reflux (65°C) for 6–12 hours. Monitor via TLC (Mobile phase:

Hexane/Ethyl Acetate 3:1). The product will be less polar (higher R_f) than the acid.

Workup: Cool to room temperature. Remove excess methanol under reduced pressure.

Neutralization: Resuspend residue in Ethyl Acetate. Wash cautiously with saturated

NaHCO₃ solution until CO₂ evolution ceases.

Purification: Wash organic layer with Brine, dry over anhydrous Na₂SO₄, and concentrate.

Recrystallize from Ethanol/Hexane if necessary.

3.3 Synthesis Flowchart
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Caption: Figure 2. Acid-catalyzed esterification workflow for the synthesis of high-purity Methyl
4-(dimethylamino)-2-hydroxybenzoate.

Part 4: Safety, Handling & Toxicology (MSDS Core)
4.1 Hazard Identification (GHS Classification) Although specific toxicological data for this

derivative is often extrapolated from the parent salicylates and aniline derivatives, it must be

treated with standard precautions for organic irritants.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

4.2 Risk Management & Handling

Exposure Route Risk Analysis Mitigation Protocol

Inhalation
Fine crystalline dust can irritate

the bronchial lining.

Use a localized exhaust hood.

Wear N95/P2 particulate

respirator if handling >1g.

Skin Contact
Lipophilic nature allows dermal

absorption; potential allergen.

Nitrile gloves (0.11mm min

thickness). Wash immediately

with soap/water.

Eye Contact

Crystalline solids cause

mechanical and chemical

irritation.

Safety goggles (ANSI Z87.1).

Eye wash station must be

within 10 seconds reach.

Storage
Hydrolysis risk; Light

sensitivity.

Store in amber vials,

desiccated, at 4°C.

4.3 Emergency Response
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Contact poison control.

Spill: Dampen with water to prevent dust.[1] Sweep into a closed container. Clean surface

with ethanol followed by water.

Part 5: Analytical Validation
To ensure the integrity of the material for research use, the following validation parameters are

recommended:

¹H NMR (CDCl₃, 400 MHz): Look for the singlet methyl ester peak (~3.9 ppm), the

dimethylamino singlet (~3.0 ppm), and the characteristic downfield shift of the phenolic

proton (~10-11 ppm) due to hydrogen bonding.

UV-Vis Spectroscopy: Absorption maximum (

) typically near 300-330 nm in aprotic solvents.

Fluorescence: Strong emission with a large Stokes shift (typically >60-80 nm shift from

absorption) in non-polar solvents, confirming the ESIPT mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

